The removal of trace amount of BCl3 from SiHCl3 by adsorption is an efficient method in manufacture of electronic grade polysilicon.

Perovskite-based solar cell is getting great attention as a promising candidate for future solar cell technology, since high power conversion efficiency above 25.5% have been demonstrated for small scale PSCs from films prepared mainly by spin-coating method, which is not feasible for large area film preparation. Scalable and cost-effective film fabrication techniques are urgently needed for the commercialization of perovskite solar cells.

On the basis of density functional theory (DFT), the geometry and infrared spectrum of the (AlP)8 cluster have been calculated under external electric fields (EEFs). In addition, on the basis of time-dependent DFT, the ultraviolet–visible absorption spectra, oscillator strengths, wavelengths, and hole–electron orbits of the first 20 excited states have been calculated. Under EEFs, the energy of (AlP)8 gradually decreases, the dipole moment increases, and the molecular configuration significantly changes. In the infrared spectrum, the vibration frequency corresponding to the stretching vibration of the Al–P bond decreases, and a red shift occurs. With increasing EEF, the infrared spectrum splits and shows an obvious Stark effect; the ultraviolet absorption intensity is enhanced, and the molecular excitation energy decreases. Additionally, the excitation wavelength increases with increasing EEF. It is conclusively shown that the (AlP)8 cluster is easily excited under an EEF. Separation of the holes and electrons of the (AlP)8 cluster is obvious. Theoretical investigation of the spectra and excitation properties of (AlP)8 is an important step toward a comprehensive understanding of the effects of EEFs on the molecular structure, stability, and dynamics.

This memorial issue is a collection of papers that showcase the diverse research interests of the late Professor King-Chuen Lin (1953 – 2022) in the fields of physical chemistry, analytical chemistry, biophysics, and material chemistry. These papers have been contributed by Prof. Lin's friends, colleagues, and former group members. The global chemistry community deeply mourns the loss of Prof. Lin, and through this special issue, the invited contributors aim to honor his memory.

The high cost and scarcity of Pt metal limit the large-scale applicability of the excellent hydrogen evolution reaction (HER) catalyst.

It is our great pleasure to publish this special issue of the Journal of the Chinese Chemical Society (JCCS) dedicated to the occasion of Professor Yu Wang's 80th birthday. There are thirty cutting-edge articles in this issue contributed from her former students, colleagues, and friends over the years. We are grateful to all authors who have endeavored to bring about a refreshing novelty in this special issue.

Ghars date fruit is very rich in polysaccharides, which qualifies it to be exploited as a green corrosion inhibitor. Ghars date is produced in large commercial quantities in Africa and Asia, which gives them the opportunity to be used as a cheap raw material for the industry of eco-friendly inhibitors.

Severe acute respiratory syndrome-coronavirus 2 (SARS-CoV-2) is a newly emerging infectious pathogen causing coronavirus disease 2019 (COVID-19). The virus primarily infects cells via its spike glycoprotein, which is cleaved into S1 and S2 subunits to aid in cell attachment and membrane fusion, respectively. Heptad repeat 1 (HR1) and heptad repeat 2 (HR2) of the S2 subunit are essential for membrane fusion, culminating in an expected six-helix bundle termed fusion core. To better understand the structural and biophysical features of the SARS-CoV-2 fusion core, we designed, constructed, and bacterially produced a recombinant single-chain HR1-L6-HR2 protein and conducted a series of biochemical and biophysical experiments. Our findings demonstrate that the HR1-L6-HR2 protein spontaneously assembles into a highly stable trimeric complex, further confirmed by x-ray crystallographic analysis. The crystal structure of the fusion core reveals a trimeric coiled-coil structure of HR1 antiparallelly surrounded by three HR2 to form a six-helical bundle. Additionally, four residues of HR1 that contribute to binding with HR2 through the formation of hydrogen bonds and salt bridges were observed. These results indicate that the SARS-CoV-2 fusion core exhibits similar characteristics to other class I viral glycoproteins, suggesting potential for drug repurposing as an alternative strategy to combat COVID-19.

In this figure, a novel pH detection strip was evaluated for its effectiveness in monitoring pH changes during potentiometric titrations. The study compared its performance with that of a glass electrode and found no significant differences in the determinations of pKa, pKb, and concentrations of the solutions tested. More details about this figure will be discussed by Prof. H.Y.Tsai and her coworkers on page 1532-1536 in this issue.

Metal–organic frameworks (MOFs) are emerging porous coordination polymers constructed by metal ions and organic linkers that have attracted numerous interests in recent years. The large surface area, high porosity, tunable size, and versatile functionality make them promising materials for cargo delivery (i.e., drugs, mRNA, dyes) and sensing (i.e., nucleic acids, small molecules, ions). In addition, the metal ions released from MOFs offer antibacterial and antifungal utility. This review presents a snapshot of current MOF-related research, highlighting the synthesis approaches, and the various bioapplications of MOFs in terms of biosensing platforms, drug delivery, and antimicrobial agents, exposing potential for future research in the MOF field.